Cas no 819800-59-4 (2H-1,5-Benzodioxepin-6-carboxylicacid, 3,4-dihydro-9-methyl-)

• Product Name: 2H-1,5-Benzodioxepin-6-carboxylicacid, 3,4-dihydro-9-methyl-
• CAS No: 819800-59-4
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 715675
• PubChem ID: 45097094
• Update Time: 2025-04-19

2H-1,5-Benzodioxepin-6-carboxylicacid, 3,4-dihydro-9-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodioxepin-6-carboxylicacid, 3,4-dihydro-9-methyl-
• 2H-1,5-Benzodioxepin-6-carboxylicacid,3,4-dihydro-9-methyl-(9CI)
• 9-methyl-3,4-dihydro-2H-1,5-benzodioxepine-6-carboxylic acid
• 819800-59-4
• SCHEMBL13315458
• DTXSID10667562

• Inchi： 1S/C11H12O4/c1-7-3-4-8(11(12)13)10-9(7)14-5-2-6-15-10/h3-4H,2,5-6H2,1H3,(H,12,13)
• InChI Key： AGSKKUWEJDDAPT-UHFFFAOYSA-N
• SMILES： O1CCCOC2C(C(=O)O)=CC=C(C)C1=2

Computed Properties

• Exact Mass: 208.074
• Monoisotopic Mass: 208.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 1.9